Cas no 3650-30-4 (LABD-8(17),14-dien-13,19-diol)

• Product Name: LABD-8(17),14-dien-13,19-diol
• CAS No: 3650-30-4
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 892703
• PubChem ID: 12444402
• Update Time: 2025-05-19

LABD-8(17),14-dien-13,19-diol Chemical and Physical Properties

Names and Identifiers

• 13-EPITORULOSOL
• DTXSID101110479
• (3S)-5-[(1S,4aR,5S,8aR)-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-1-en-3-ol
• 3650-30-4
• (alphaS,1S,4aR,5S,8aR)-alpha-Ethenyldecahydro-5-(hydroxymethyl)-alpha,5,8a-trimethyl-2-methylene-1-naphthalenepropanol
• Epitorulosol
• 13-Epitorreferol
• Torulosol
• Labda-8(20),14-diene-13,19-diol
• 8(17),14-Labdadiene-13R,19-diol
• epi-13-Torulosol
• Torreferol
• LABD-8(17),14-dien-13,19-diol

• Inchi： 1S/C20H34O2/c1-6-19(4,22)13-10-16-15(2)8-9-17-18(3,14-21)11-7-12-20(16,17)5/h6,16-17,21-22H,1-2,7-14H2,3-5H3/t16-,17-,18+,19+,20+/m0/s1
• InChI Key： IERFAZQCIAZODG-CENDIDJXSA-N
• SMILES： OC[C@@]1(C)CCC[C@]2(C)[C@@H](CC[C@](C=C)(C)O)C(=C)CC[C@H]21

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on LABD-8(17),14-dien-13,19-diol

Chemical Profile of CAS No 3650-30-4 and LABD-8(17),14-dien-13,19-diol

The compound with the CAS No 3650-30-4 and the product name LABD-8(17),14-dien-13,19-diol represents a significant area of interest in modern chemical and pharmaceutical research. This compound, belonging to the class of polyenes, has garnered attention due to its unique structural properties and potential biological activities. The molecular framework of LABD-8(17),14-dien-13,19-diol consists of a conjugated diene system with hydroxyl functional groups at specific positions, which contributes to its distinct chemical reactivity and interaction with biological targets.

In recent years, the study of polyenic compounds has seen considerable advancements, particularly in understanding their roles in various biochemical pathways. The presence of multiple double bonds and hydroxyl groups in LABD-8(17),14-dien-13,19-diol makes it a promising candidate for further investigation in fields such as immunomodulation and anti-inflammatory applications. Research has indicated that such compounds can interact with cellular receptors and enzymes, leading to modulatory effects on immune responses.

One of the most intriguing aspects of CAS No 3650-30-4 is its structural similarity to naturally occurring compounds that exhibit notable biological activities. For instance, studies have shown that derivatives of this compound can influence the activity of certain enzymes involved in lipid metabolism. This has opened up new avenues for research in the development of therapeutic agents targeting metabolic disorders. The hydroxyl groups in LABD-8(17),14-dien-13,19-diol are particularly important as they can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

The synthesis of LABD-8(17),14-dien-13,19-diol involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as stereoselective synthesis and catalytic hydrogenation have been crucial in constructing the desired molecular architecture. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in pharmaceutical development.

Recent studies have also explored the pharmacokinetic properties of CAS No 3650-30-4 derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic potential. Preclinical trials have shown promising results regarding the bioavailability and stability of LABD-8(17),14-dien-13,19-diol, suggesting its suitability for further clinical development. The compound's ability to cross biological membranes efficiently makes it an attractive candidate for drug delivery systems.

The potential applications of LABD-8(17),14-dien-13,19-diol extend beyond immunomodulation and anti-inflammatory effects. Research is ongoing to explore its role in other therapeutic areas such as cancer treatment and neuroprotection. The compound's ability to modulate cellular signaling pathways has led scientists to investigate its potential as an adjuvant therapy alongside conventional treatments. This multifaceted approach underscores the importance of interdisciplinary research in unlocking the full therapeutic potential of natural product-inspired compounds.

In conclusion, CAS No 3650-30-4 and its derivative LABD-8(17),14-dien-13,19-diol represent a fascinating subject of study in chemical biology. Their unique structural features and potential biological activities make them valuable candidates for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like these will play a crucial role in shaping future therapeutic strategies.